1-Boc-4-Acetamido-4-phenylpiperidine
Overview
Description
1-Boc-4-Acetamido-4-phenylpiperidine, also known as tert-butyl 4-(phenylamino)piperidine-1-carboxylate, is a compound used as an intermediate in the manufacture of fentanyl and various related derivatives such as butyrylfentanyl, furanylfentanyl, benzylfentanyl, and homofentanyl . It has a molecular formula of C18H26N2O3 and a molecular weight of 318.417.
Molecular Structure Analysis
The molecular structure of 1-Boc-4-Acetamido-4-phenylpiperidine consists of a piperidine ring, which is a six-membered ring with one nitrogen atom. Attached to this ring is a phenyl group (a six-membered carbon ring), an acetamido group (consisting of a carbonyl group (C=O) and an amine (NH2)), and a tert-butyl group (a carbon atom attached to three methyl groups).
Chemical Reactions Analysis
1-Boc-4-Acetamido-4-phenylpiperidine is used as an intermediate in the manufacture of fentanyl and its analogues . Fentanyl and its analogues can be manufactured via a variety of different synthesis methods, each of which involves the use of specific precursor chemicals .
Physical And Chemical Properties Analysis
1-Boc-4-Acetamido-4-phenylpiperidine has a molecular weight of 318.41100 and a density of 1.12. It has a boiling point of 486.887ºC at 760 mmHg .
Scientific Research Applications
Role in Drug Discovery
Piperidine derivatives, including “1-Boc-4-Acetamido-4-phenylpiperidine”, are being utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents . This is due to the essential heterocyclic system of piperidine which is a pivotal cornerstone in the production of drugs .
Use in Protodeboronation
The compound has been used in the protodeboronation of unactivated alkyl and especially primary alkyl boronic esters . This process is crucial in the synthesis of several biologically active compounds .
Building Blocks in Organic Synthesis
“1-Boc-4-Acetamido-4-phenylpiperidine” serves as a useful building block or intermediate in the synthesis of several novel organic compounds such as amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones . These derived compounds have shown a wide spectrum of biological activities .
Precursor to Biologically Active Natural Products
The compound “tert-butyl 4-acetamido-4-phenylpiperidine-1-carboxylate” has been synthesized with a good yield and selectivity starting from commercially available 4-bromo-1H-indole and using simple reagents . The title compound is a potential precursor to biologically active natural products like Indiacen A and Indiacen B .
Use in PROTAC Development
The compound “tert-butyl 4-acetamido-4-phenylpiperidine-1-carboxylate” is a 4-aryl piperidine useful as a semi-flexible linker in PROTAC (Proteolysis Targeting Chimera) development for targeted protein degradation .
Intermediate in the Synthesis of Crizotinib
“1-Boc-4-Acetamido-4-phenylpiperidine” is an important intermediate in many biologically active compounds such as crizotinib . Crizotinib is an anti-cancer drug used in the treatment of certain types of lung cancer .
Mechanism of Action
Target of Action
Tert-butyl 4-acetamido-4-phenylpiperidine-1-carboxylate, also known as 1-Boc-4-Acetamido-4-phenylpiperidine, is a precursor chemical used in the synthesis of certain pharmaceutical compounds . The primary targets of this compound are the biochemical pathways involved in the synthesis of these pharmaceuticals .
Mode of Action
The compound interacts with its targets through chemical reactions, specifically in the Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This process involves the compound undergoing oxidative addition and transmetalation .
Biochemical Pathways
The compound affects the Suzuki–Miyaura coupling pathway, which is a key process in the synthesis of various pharmaceuticals and organic compounds . The downstream effects of this pathway include the formation of new carbon-carbon bonds, enabling the creation of complex organic structures .
Pharmacokinetics
As a chemical reagent, it is primarily used in controlled laboratory or industrial environments for the synthesis of other compounds .
Result of Action
The result of the compound’s action is the formation of new organic compounds through the Suzuki–Miyaura coupling reaction . These new compounds can then be used in the development of various pharmaceuticals .
properties
IUPAC Name |
tert-butyl 4-acetamido-4-phenylpiperidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O3/c1-14(21)19-18(15-8-6-5-7-9-15)10-12-20(13-11-18)16(22)23-17(2,3)4/h5-9H,10-13H2,1-4H3,(H,19,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DAWHOSORSVGVSH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1(CCN(CC1)C(=O)OC(C)(C)C)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30697184 |
Source
|
| Record name | tert-Butyl 4-acetamido-4-phenylpiperidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30697184 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
318.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
182621-52-9 |
Source
|
| Record name | 1,1-Dimethylethyl 4-(acetylamino)-4-phenyl-1-piperidinecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=182621-52-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | tert-Butyl 4-acetamido-4-phenylpiperidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30697184 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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